Cas no 64856-90-2 (Naphthalene, 1,4-diethynyl-)
Naphthalene, 1,4-diethynyl- structure
Product Name:Naphthalene, 1,4-diethynyl-
Naphthalene, 1,4-diethynyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 1,4-diethynyl-
- 1,4-diethynylnaphthalene
- 64856-90-2
- DTXSID60595265
-
- Inchi: 1S/C14H8/c1-3-11-9-10-12(4-2)14-8-6-5-7-13(11)14/h1-2,5-10H
- InChI Key: SQRXPIFWONPVFF-UHFFFAOYSA-N
- SMILES: C12C=CC=CC1=C(C#C)C=CC=2C#C
Computed Properties
- Exact Mass: 176.062600255g/mol
- Monoisotopic Mass: 176.062600255g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Naphthalene, 1,4-diethynyl- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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